4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-2,3-dihydroquinoline-4-carboxylic acid

• IUPAC Name: 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-methyl-2,3-dihydroquinoline-4-carboxylic acid
• InChI: InChI=1S/C26H24N2O4/c1-28-15-14-26(24(29)30,22-12-6-7-13-23(22)28)27-25(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-13,21H,14-16H2,1H3,(H,27,31)(H,29,30)
• InChI Key: OLRSMTVTPVBNES-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C2=CC=CC=C21)(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol

Description

The compound “4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-2,3-dihydroquinoline-4-carboxylic acid” is a complex organic molecule. It seems to be related to a class of compounds known as fluorenylmethyloxycarbonyl (Fmoc) protected amino acids. These are commonly used in peptide synthesis. The Fmoc group serves as an amine-protecting group, which can be removed under mildly basic conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The fluorenylmethyloxycarbonyl (Fmoc) group is a bulky, aromatic group, which can influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound, being an Fmoc-protected amino acid, would be expected to participate in reactions typical of these compounds. This includes the removal of the Fmoc group under mildly basic conditions, allowing the amino acid to participate in peptide bond formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the Fmoc group would likely make the compound relatively non-polar and insoluble in water.

Mechanism of Action

As an Fmoc-protected amino acid, the primary role of this compound would be in the synthesis of peptides. The Fmoc group protects the amino group, preventing it from reacting until it is selectively removed.

Future Directions

The use of Fmoc-protected amino acids is a well-established technique in peptide synthesis. Future research may focus on developing more efficient methods for the synthesis and deprotection of these compounds, or on exploring new applications for peptide-based materials.